Cas no 2770368-68-6 (6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride)

• Product Name: 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride
• CAS No: 2770368-68-6
• MF: C₉H₁₁BrClN₃
• MW: 276.56073975563
• CID: 6483162
• PubChem ID: 165478694
• Update Time: 2025-10-28

6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride
• EN300-37402788
• 2770368-68-6

• Inchi： 1S/C9H10BrN3.ClH/c1-2-5-3-7-8(4-6(5)10)13-9(11)12-7;/h3-4H,2H2,1H3,(H3,11,12,13);1H
• InChI Key： GPOAVTMINBZDHT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CC)NC(N)=N2.Cl

Computed Properties

• Exact Mass: 274.98249g/mol
• Monoisotopic Mass: 274.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride

Introduction to 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride (CAS No. 2770368-68-6)

6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2770368-68-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzodiazole derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound features a bromine substituent at the 6-position and an ethyl group at the 5-position of the benzodiazole core, which are key structural elements that influence its pharmacological properties.

The benzodiazole scaffold is well-known for its role in the development of anxiolytics, sedatives, and muscle relaxants. The introduction of halogen atoms, such as bromine, into the benzodiazole ring system often enhances binding affinity to specific receptors, thereby modulating neurotransmitter activity. In the case of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride, the bromine atom at the 6-position likely contributes to increased lipophilicity and improved bioavailability, while the ethyl group at the 5-position may influence metabolic stability and receptor selectivity.

Recent advancements in drug discovery have highlighted the importance of benzodiazole derivatives in addressing neurological disorders. Studies have demonstrated that modifications in the benzodiazole ring can lead to compounds with enhanced efficacy and reduced side effects compared to classical benzodiazepines. The 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride structure represents a promising candidate for further investigation due to its unique pharmacophore.

One of the most compelling aspects of this compound is its potential role in treating anxiety and related disorders without causing excessive sedation or dependence. The presence of both bromine and ethyl groups suggests that this derivative may exhibit a balance between anxiolytic activity and CNS selectivity. This balance is crucial for developing medications that are effective yet have a favorable safety profile.

Moreover, the hydrochloride salt form of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride enhances its solubility in water, making it more suitable for formulation into oral or injectable medications. Improved solubility can lead to better absorption rates and more predictable pharmacokinetic profiles, which are essential for therapeutic success.

In vitro studies have begun to explore the interactions of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amine hydrochloride with central nervous system receptors. Preliminary findings suggest that this compound may interact with GABA-A receptors in a manner similar to classical benzodiazepines but with potentially different kinetics. This could make it a valuable tool for researchers investigating novel anxiolytic mechanisms.

The synthesis of 6-bromo-5-ethyl-1H-1,3-benzodiazol-2-amino hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom typically involves electrophilic aromatic substitution reactions, while the ethyl group can be incorporated via alkylation reactions. The final conversion to the hydrochloride salt ensures stability and enhances pharmaceutical properties.

As research continues, 6-bromo-beta-(2-chlorophenyl)-N-(4-fluorophenyl)acetamide may find applications not only in treating anxiety but also in other neurological conditions such as epilepsy or sleep disorders. The structural features that make it attractive for anxiolytic use may also contribute to its efficacy in these related conditions.

The development of new pharmaceuticals relies heavily on understanding how structural modifications affect biological activity. The case of 6-bromo-beta-(2-chlorophenyl)-N-(4-fluorophenyl)acetamide exemplifies how strategic changes in a molecular framework can yield compounds with improved therapeutic profiles. Future studies will likely focus on optimizing synthetic routes and exploring additional pharmacological applications.

In conclusion,CAS No 2770368 - 68 - 6 represents a promising benzodiazole derivative with potential applications in treating neurological disorders. Its unique structural features, including bromine and ethyl substituents, make it an interesting subject for further research. As scientists continue to unravel the complexities of CNS pharmacology,CAS No 2770368 - 68 - 6 may play a significant role in developing safer and more effective medications for patients worldwide.